![molecular formula C24H27N5O10S B162928 N-(5-Maleimido-3-oxapentyl)(2-(3-carboxybenzoyl)thio)acetylglycyl-glycyl-glycinamide CAS No. 131274-05-0](/img/structure/B162928.png)
N-(5-Maleimido-3-oxapentyl)(2-(3-carboxybenzoyl)thio)acetylglycyl-glycyl-glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-Maleimido-3-oxapentyl)(2-(3-carboxybenzoyl)thio)acetylglycyl-glycyl-glycinamide, commonly referred to as GMBS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. GMBS is a crosslinker that is used to covalently link proteins and other biomolecules.
Mechanism of Action
GMBS reacts with primary amines on proteins and other biomolecules to form covalent bonds. This crosslinking reaction results in the formation of a stable complex between the two molecules, which can be used to study their interactions. The reaction between GMBS and biomolecules is highly specific, as it only reacts with primary amines and does not react with other functional groups.
Biochemical and Physiological Effects:
GMBS has been shown to have minimal effects on the biochemical and physiological properties of proteins and other biomolecules. This is due to the fact that the crosslinking reaction is highly specific and does not affect the overall structure or function of the biomolecule.
Advantages and Limitations for Lab Experiments
The use of GMBS as a crosslinker has several advantages in lab experiments. It is highly specific, easy to use, and does not require harsh conditions or toxic reagents. However, the use of GMBS can also have limitations, as it may not be suitable for all biomolecules and may require optimization of reaction conditions.
Future Directions
There are several future directions for the use of GMBS in scientific research. One potential area of research is the development of new crosslinkers that are more specific and efficient than GMBS. Another area of research is the application of GMBS in the development of new drug delivery systems. Additionally, GMBS could be used in the development of biosensors and other analytical tools for the detection of biomolecules.
Synthesis Methods
The synthesis of GMBS involves the reaction of N-hydroxysuccinimide (NHS) and N-(5-maleimido-3-oxapentyl) glycine (MOPG) in the presence of 2-(3-carboxybenzoyl)thio)acetylglycyl-glycyl-glycinamide (SPPG). This reaction results in the formation of GMBS, which is a water-soluble, crystalline compound.
Scientific Research Applications
GMBS has been widely used in scientific research as a crosslinker to study protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. GMBS has also been used to immobilize enzymes and other biomolecules on solid surfaces for biosensor applications. Additionally, GMBS has been used in the development of drug delivery systems and as a tool for protein purification.
properties
CAS RN |
131274-05-0 |
---|---|
Molecular Formula |
C24H27N5O10S |
Molecular Weight |
577.6 g/mol |
IUPAC Name |
3-[2-[[2-[[2-[[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethylamino]acetyl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-2-oxoethyl]sulfanylcarbonylbenzoic acid |
InChI |
InChI=1S/C24H27N5O10S/c30-17(12-27-20(33)14-40-24(38)16-3-1-2-15(10-16)23(36)37)26-13-19(32)28-18(31)11-25-6-8-39-9-7-29-21(34)4-5-22(29)35/h1-5,10,25H,6-9,11-14H2,(H,26,30)(H,27,33)(H,36,37)(H,28,31,32) |
InChI Key |
VQGZMHUDKWVJND-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)C(=O)SCC(=O)NCC(=O)NCC(=O)NC(=O)CNCCOCCN2C(=O)C=CC2=O)C(=O)O |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)SCC(=O)NCC(=O)NCC(=O)NC(=O)CNCCOCCN2C(=O)C=CC2=O)C(=O)O |
Other CAS RN |
131274-05-0 |
synonyms |
5-MPCTGGG N-(5-maleimido-3-oxapentyl)(2-(3-carboxybenzoyl)thio)acetylglycyl-glycyl-glycinamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.